Cas no 2098012-95-2 (1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride)

• Product Name: 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride
• CAS No: 2098012-95-2
• MF: C₆H₁₄ClNS
• MW: 167.70005941391
• CID: 5727419
• PubChem ID: 126844151
• Update Time: 2025-11-06

1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-(methylthio)ethan-1-amine hydrochloride
• AKOS040814517
• 2098012-95-2
• starbld0046783
• 1-cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride
• 1-cyclopropyl-2-methylsulfanylethanamine;hydrochloride
• F2147-8202
• 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride

• Inchi： 1S/C6H13NS.ClH/c1-8-4-6(7)5-2-3-5;/h5-6H,2-4,7H2,1H3;1H
• InChI Key： JINYAYVSPKDLMG-UHFFFAOYSA-N
• SMILES： Cl.S(C)CC(C1CC1)N

Computed Properties

• Exact Mass: 167.0535483g/mol
• Monoisotopic Mass: 167.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride

1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine Hydrochloride (CAS 2098012-95-2): A Comprehensive Overview

1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride (CAS 2098012-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropyl and methylsulfanyl functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a cyclopropane ring with a thioether linkage, offers intriguing possibilities for drug design and material science applications.

The chemical properties of 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride make it particularly interesting for researchers. With a molecular formula of C6H13NS·HCl, this compound exhibits moderate solubility in polar solvents like water and ethanol, a characteristic that enhances its utility in various synthetic processes. The presence of the amine hydrochloride moiety contributes to its stability and makes it suitable for storage and handling under standard laboratory conditions.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their importance in medicinal chemistry. The 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine scaffold is particularly valuable for constructing molecules with potential therapeutic effects. Researchers have explored its use in developing novel enzyme inhibitors and receptor modulators, addressing current health challenges such as antimicrobial resistance and neurological disorders.

The synthesis of 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride typically involves multi-step organic reactions, starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. These advancements align with the growing industry focus on sustainable chemical production, a topic frequently searched by professionals in the field.

Analytical characterization of this compound employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality requirements for research applications. The hydrochloride salt form provides additional advantages in terms of crystallinity and purification, factors crucial for reproducibility in scientific studies.

Beyond pharmaceutical applications, 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride finds use in material science as a building block for functional materials. Its molecular architecture allows for the creation of novel polymers with specific electronic or mechanical properties. This dual applicability in both life sciences and materials research makes it a compound of broad interest across multiple disciplines.

The commercial availability of CAS 2098012-95-2 has expanded in response to growing research demand. Suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Current market trends show increasing interest in custom synthesis services for derivatives of this core structure, reflecting its importance in drug discovery pipelines.

Storage and handling recommendations for 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride follow standard laboratory protocols for amine salts. The compound demonstrates good stability when stored in cool, dry conditions protected from light. These practical considerations are frequently queried by laboratory personnel, highlighting the need for clear technical information about research chemicals.

Recent publications have explored the structure-activity relationships of compounds containing the 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine motif. These studies contribute to our understanding of how subtle molecular modifications can influence biological activity, a key consideration in rational drug design. The compound's versatility as a synthetic intermediate continues to inspire innovative research across multiple therapeutic areas.

Quality control measures for 1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride typically include determination of purity by chromatographic methods, residual solvent analysis, and confirmation of salt stoichiometry. These specifications are critical for researchers requiring high-quality building blocks for their synthetic projects, addressing common concerns about compound reliability in published literature.

The future outlook for CAS 2098012-95-2 appears promising, with ongoing research uncovering new applications for this structural motif. As synthetic methodologies advance and analytical techniques become more sophisticated, the compound's role in facilitating scientific discovery is likely to expand further. Its combination of structural features and synthetic accessibility positions it as a valuable tool in contemporary chemical research.